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Compound of Interest

Compound Name: Antibacterial agent 160

Cat. No.: B12368618 Get Quote

Disclaimer: The synthesis and detailed characterization data for the compound marketed as

"Antibacterial agent 160" are not available in the public domain through published scientific

literature or patents. The information presented herein is aggregated from publicly accessible

data, primarily from chemical suppliers. "Antibacterial agent 160" appears to be a product

identifier rather than a standardized chemical name, and the detailed proprietary data

regarding its synthesis and comprehensive characterization has not been disclosed by its

manufacturers.

Overview
"Antibacterial agent 160" is a compound marketed as a potent antibacterial agent.[1][2]

Publicly available information suggests that it is effective in rapidly killing bacteria and inhibiting

the formation of bacterial biofilms.[1][2] The proposed mechanisms of action include the

disruption of normal DNA function, which leads to cell death, and the targeting of cell-wall

synthesis.[3][4] Another suggested mechanism is the interference with the phosphatidylglycerol

(PG) synthesis pathway.[4]

Chemical and Physical Properties
There are conflicting reports regarding the chemical formula and molecular weight of

"Antibacterial agent 160." However, the most consistently cited information, associated with

CAS Number 1854892-66-2, is presented in Table 1.

Table 1: Physicochemical Properties of Antibacterial Agent 160
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Property Value Source(s)

CAS Number 1854892-66-2 [2][5]

Chemical Formula C₂₉H₂₇ClFN₃O₆ [2][5]

Molecular Weight 567.99 g/mol [2][5]

Appearance Solid [2][5]

Note: Other reported chemical formulas include C₄₈H₄₀N₆O₁₀ and an incomplete formula

starting with C₂₆H. These inconsistencies highlight the lack of a definitive primary source for

this compound's characterization.[5][6]

Synthesis
A detailed, peer-reviewed synthesis protocol for "Antibacterial agent 160" is not publicly

available. Chemical suppliers list the compound for sale, but the manufacturing process

remains proprietary.

Characterization
Comprehensive characterization data, such as ¹H-NMR, ¹³C-NMR, Mass Spectrometry, and

Infrared Spectroscopy, have not been published in the scientific literature. This information is

essential for the structural verification and purity assessment of the compound.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of "Antibacterial agent 160" are

not available in the public domain. To provide a framework for researchers, this section outlines

general methodologies for assessing the key reported activities of this agent.

Minimum Inhibitory Concentration (MIC) Assay
A standard broth microdilution method would be employed to determine the MIC of

"Antibacterial agent 160" against various bacterial strains.
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Prepare serial dilutions of
'Antibacterial agent 160' in a 96-well plate

Inoculate wells with a standardized
bacterial suspension

Incubate at 37°C for 18-24 hours

Read absorbance to determine
the lowest concentration

without visible growth (MIC)

Click to download full resolution via product page

Caption: Workflow for a Minimum Inhibitory Concentration (MIC) assay.

Biofilm Inhibition Assay
A crystal violet staining method could be used to quantify the inhibition of biofilm formation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12368618?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubate bacteria with sub-MIC
concentrations of 'Antibacterial agent 160'

in a 96-well plate

Wash plates to remove
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Stain adherent biofilm with
crystal violet
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Measure absorbance to quantify
biofilm formation
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Caption: Workflow for a crystal violet biofilm inhibition assay.

Proposed Mechanism of Action
The purported mechanisms of action for "Antibacterial agent 160" center on the disruption of

essential bacterial processes. The relationships between these proposed mechanisms are

illustrated below.
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Caption: Proposed mechanisms of action for "Antibacterial agent 160".

Conclusion
While "Antibacterial agent 160" is commercially available and presented as a potent

antibacterial compound, a comprehensive, scientifically validated understanding of its

synthesis, characterization, and detailed biological activity is hindered by the lack of publicly

available primary research. The information that is accessible is limited to supplier-provided

data, which lacks the depth required for rigorous scientific evaluation and application in drug

development. Researchers interested in this compound are advised to conduct their own

thorough characterization and biological testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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